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Compound of Interest

Compound Name: Solvent Blue 67

Cat. No.: B1172419

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular and chemical properties of
C.l. Solvent Blue 67, a synthetic dye with applications spanning various industrial and
scientific fields.

Molecular Structure and Identification

C.l. Solvent Blue 67 is authoritatively classified as a sulfonated copper phthalocyanine. While
some sources have erroneously identified it with other dye classes, the consistent designation
in chemical and dye manufacturing literature points to a copper (lI) complex of a sulfonated
phthalocyanine macrocycle. The CAS number for C.l. Solvent Blue 67 is 12226-78-7.[1][2]

Commercially available C.l. Solvent Blue 67 is typically not a single chemical entity but rather
a mixture of isomers with varying degrees of sulfonation. The sulfonation process can result in
mono-, di-, tri-, and tetrasulfonated phthalocyanine molecules. The representative structure is
often depicted as the tetrasulfonated form. One cited molecular formula for a component of this
dye is C32H16CuNsNasO12S4, corresponding to the tetrasodium salt of copper phthalocyanine
tetrasulfonic acid.[3]

The core structure consists of a planar copper phthalocyanine molecule, a complex of copper
with four isoindole units linked by nitrogen atoms to form a macrocyclic ring. This large
aromatic system is responsible for the dye's intense blue color. The sulfonic acid groups (-
SOsH) or their sodium salts (-SOsNa) are attached to the peripheral benzene rings of the
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phthalocyanine structure. These groups significantly increase the molecule's polarity and
solubility in more polar solvents compared to the parent copper phthalocyanine.

Below is a DOT language representation of the idealized molecular structure of tetrasulfonated
copper phthalocyanine, a primary component of C.I. Solvent Blue 67.

Caption: Molecular structure of tetrasulfonated copper phthalocyanine.

Physicochemical Properties

The following table summarizes key quantitative data for C.I. Solvent Blue 67. It is important to
note that as a commercial mixture, some properties may vary between batches and

manufacturers.
Property Value
CAS Number 12226-78-7
Chemical Class Phthalocyanine
Appearance Greenish-blue powder
Melting Point 222 °C
Light Fastness (PS) 5
Heat Resistance (PS) 260 °C
Solubility in Water < 0.18 mg/L (20°C)
Solubility (Butyl Cellosolve) 200 g/L
Solubility (Acetone) 150 g/L
Solubility (Methyl Ethyl Ketone) 200 g/L
Solubility (Diacetone Alcohol) 100 g/L

Experimental Protocols
Synthesis
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The synthesis of C.I. Solvent Blue 67 involves the sulfonation of copper phthalocyanine. A
general procedure is outlined in historical patents and chemical literature.

Protocol: Sulfonation of Copper Phthalocyanine

o Reaction Setup: Copper phthalocyanine is added to an excess of oleum (fuming sulfuric
acid, typically 15-25%) at a controlled elevated temperature, often in the range of 170-175
°C. The weight ratio of oleum to copper phthalocyanine is approximately 10:1.

o Catalysis: A catalyst, such as mercuric sulfate, may be added to the mixture to facilitate the
reaction.

o Reaction Conditions: The mixture is heated for a defined period, for example, two hours, to
allow for the sulfonation of the aromatic rings. The degree of sulfonation is controlled by
reaction time, temperature, and the concentration of the oleum.

e Quenching and Precipitation: The reaction mixture is then cooled and carefully diluted with a
large volume of water. This quenching step causes the sulfonated product to precipitate.

o Neutralization and Isolation: The pH of the resulting slurry is adjusted to approximately 8,
and the dye is then isolated, often as its sodium salt, through filtration and drying.

Analytical Characterization

The analysis of sulfonated copper phthalocyanines like C.I. Solvent Blue 67 often requires
techniques that can separate and identify the components of the complex mixture.

Protocol: lon-Pair Chromatography

lon-pair reversed-phase chromatography is a powerful method for analyzing the composition of
sulfonated phthalocyanine dyes.

o Mobile Phase Preparation: An aqueous mobile phase is prepared containing an ion-pairing
agent, such as a quaternary ammonium salt (e.g., cetyltrimethylammonium bromide), and a
buffer to control pH. An organic modifier, such as acetonitrile or methanol, is also included.

o Stationary Phase: A C18 reversed-phase HPLC column is typically used.
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o Sample Preparation: The dye sample is dissolved in a suitable solvent, filtered, and injected
into the chromatograph.

e Separation: The components of the dye mixture are separated based on their degree of
sulfonation. The retention time generally increases as the number of sulfonate groups
decreases. For instance, the tetrasulfonated species will elute first, followed by the tri-, di-,
and monosulfonated species.

o Detection: A UV-Vis detector is used to monitor the column effluent at a wavelength
corresponding to the absorption maximum of the dye.

Logical Relationships in Analysis

The analytical workflow for characterizing C.I. Solvent Blue 67 involves a logical progression
from initial synthesis to detailed compositional analysis. The following diagram illustrates this
relationship.

Synthesis

Sulfonation Reaction

Oleum (H2S0s + SO3)

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of C.I. Solvent Blue 67.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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